Cas no 2228595-01-3 (3-(but-3-yn-1-yl)oxolane)

• Product Name: 3-(but-3-yn-1-yl)oxolane
• CAS No: 2228595-01-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 5979161
• PubChem ID: 162342328
• Update Time: 2025-10-30

3-(but-3-yn-1-yl)oxolane Chemical and Physical Properties

Names and Identifiers

• 3-(3-Butyn-1-yl)tetrahydrofuran
• 3-(but-3-yn-1-yl)oxolane
• 2228595-01-3
• AT28893
• EN300-1792430
• 3-(BUT-3-YN-1-YL)TETRAHYDROFURAN

• Inchi： 1S/C8H12O/c1-2-3-4-8-5-6-9-7-8/h1,8H,3-7H2
• InChI Key： DBONRNMWXHSXPP-UHFFFAOYSA-N
• SMILES： C(C1COCC1)CC#C

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-(but-3-yn-1-yl)oxolane

Comprehensive Overview of 3-(but-3-yn-1-yl)oxolane (CAS No. 2228595-01-3): Properties, Applications, and Industry Insights

3-(but-3-yn-1-yl)oxolane, identified by its CAS number 2228595-01-3, is a specialized organic compound gaining attention in synthetic chemistry and material science. This molecule features a unique combination of an oxolane (tetrahydrofuran) ring and a but-3-yn-1-yl side chain, making it a versatile intermediate for advanced chemical synthesis. Researchers and industries are increasingly exploring its potential due to its reactive alkyne group and cyclic ether functionality, which enable diverse transformations.

The compound’s structural attributes align with current trends in click chemistry and bioorthogonal reactions, where its alkyne moiety can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC). Such reactions are pivotal in drug discovery, polymer science, and bioconjugation—areas dominating recent scientific literature. With the rise of green chemistry, 3-(but-3-yn-1-yl)oxolane is also being evaluated for solvent-free or catalytic applications to minimize environmental impact.

From a commercial perspective, demand for CAS 2228595-01-3 is driven by its utility in producing high-performance polymers and pharmaceutical intermediates. Its compatibility with ring-opening polymerization techniques makes it valuable for creating biodegradable materials, addressing global concerns around plastic waste. Additionally, its role in synthesizing heterocyclic compounds—a hotspot in medicinal chemistry—has spurred interest among researchers investigating kinase inhibitors and antiviral agents.

Analytical studies highlight the compound’s stability under controlled conditions, though storage recommendations emphasize protection from moisture and oxidation. Advanced techniques like NMR spectroscopy and mass spectrometry are typically employed to verify its purity, a critical factor for fine chemical synthesis. Regulatory compliance remains straightforward, as it falls outside restricted categories, facilitating its adoption in industrial R&D.

Emerging applications include its use in smart materials and covalent organic frameworks (COFs), where its dual functionality aids in constructing porous structures for gas storage or catalysis. As sustainability becomes a priority, 3-(but-3-yn-1-yl)oxolane is also being tested in renewable energy systems, such as electrolyte additives for lithium-ion batteries.

In summary, 3-(but-3-yn-1-yl)oxolane (CAS 2228595-01-3) exemplifies innovation at the intersection of chemistry and technology. Its adaptability to cutting-edge research areas—from biodegradable plastics to drug development—positions it as a compound of significant future relevance, aligning with both scientific advancement and environmental stewardship.